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Abstract

Kitol, a crystalline alcohol derived from mammalian liver oils, is recognized as a provitamin A.
This document provides a comprehensive overview of the known physical properties of Kitol
crystals, drawing from foundational research in the mid-20th century. It is intended to serve as
a technical guide for researchers, scientists, and professionals in drug development who may
encounter this or similar compounds in their work. This guide consolidates available
guantitative data into structured tables for ease of comparison, outlines the experimental
protocols used in its characterization, and presents a logical workflow for its analysis. While the
molecular structure of Kitol has been elucidated, detailed crystallographic data remains elusive
in the current body of scientific literature.

Introduction

First isolated by Embree and Shantz in 1943 from whale liver oil, Kitol is a dimeric form of
Vitamin A.[1] Its potential to yield Vitamin A upon heating has made it a subject of interest in
nutritional science and biochemistry.[2] The successful crystallization of Kitol by Baxter and co-
workers in 1947 paved the way for more detailed structural and physical characterization.[1]
This guide synthesizes the findings from these and subsequent studies to provide a detailed
technical resource on the physical properties of Kitol crystals.
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Physicochemical Properties

The fundamental physicochemical properties of Kitol are summarized below. It is a crystalline
alcohol with the molecular formula C40H6002.[3]

Property Value Reference
Molecular Formula C40H6002 [3]
Molecular Weight 572.90 g/mol

Appearance Crystalline solid

C: 83.86%, H: 10.56%, O:

Percent Composition
5.59%

CAS Registry Number 4626-00-0

Thermal and Optical Properties

The melting point of Kitol has been reported with some variation across different studies, which
may be attributable to the purity of the samples analyzed. Its optical activity and UV
absorbance are key identifiers.

Property Value Reference

Melting Point 88-90°C (Embree)

98-100°C (Chatan)

72°C (Tawara)

[a]D -2.6° (c=1.11in

Optical Rotation
chloroform)

UV Absorption Maximum
290 nm (E1%2l1cm 586)
(Amax)

Solubility and Stability
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Detailed solubility data for Kitol in a wide range of organic solvents is not extensively
documented. However, it is known to be soluble in dimethyl sulfoxide (DMSO) and was
crystallized from methanol. Kitol is noted to be labile in the presence of light and air, and when
in petroleum ether solution.

Crystallographic Properties

Despite its crystalline nature, detailed X-ray crystallographic data for Kitol, such as its crystal
system, space group, and unit cell dimensions, are not available in the reviewed scientific
literature. The determination of these properties would require further experimental
investigation.

Experimental Protocols

The following sections describe generalized experimental methodologies relevant to the
characterization of Kitol crystals, supplemented with specific details where available from the
literature.

Isolation and Purification

A general procedure for the isolation of Kitol from liver oil involves the following steps:

Saponification: The oil is saponified to separate the fatty acids.

» Extraction: The unsaponifiable matter, containing Kitol, is extracted with a suitable solvent
like petroleum ether.

o Chromatography: The extract is then subjected to chromatographic techniques to
concentrate the Kitol fraction.

» Crystallization: The concentrated Kitol is crystallized from a solvent such as methanol.

Melting Point Determination

A standard capillary melting point method is employed:

« A small amount of the dried, powdered Kitol crystal is packed into a capillary tube, sealed at
one end.
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e The capillary tube is placed in a melting point apparatus.
e The sample is heated at a controlled rate.

o The temperature range from the first appearance of liquid to the complete melting of the solid
is recorded as the melting point.

UV-Visible Spectroscopy

To determine the absorption maximum:

o A solution of Kitol of known concentration is prepared in a UV-transparent solvent (the
specific solvent used for the reported Amax of 290 nm is not consistently specified in the
literature, though chloroform was used for optical rotation measurements).

e A UV-Vis spectrophotometer is blanked using the pure solvent.

e The absorbance of the Kitol solution is measured over a range of wavelengths (e.g., 200-
400 nm).

e The wavelength at which maximum absorbance occurs (Amax) is identified.

Mass Spectrometry

The structure of Kitol was investigated using mass spectrometry. A general procedure would
be:

o The Kitol sample is introduced into the ion source of the mass spectrometer. The study by
Giannotti et al. (1966) utilized an A.E.l. MS9 mass spectrometer.

e The sample is ionized.
e The resulting ions are separated based on their mass-to-charge ratio (m/z).

» Adetector records the abundance of each ion, generating a mass spectrum. The base peak
observed for Kitol was at m/e 286, corresponding to the mass of Vitamin A.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy was instrumental in elucidating the structure of Kitol. A typical protocol for
1H NMR would involve:

 Dissolving a small amount of the Kitol sample in a suitable deuterated solvent.

e Placing the solution in an NMR tube.

e Acquiring the NMR spectrum using a spectrometer. The spectrum of perhydrokitol diacetate
was noted to show the presence of two acetyl methyl groups and acetoxymethylenes,
confirming the primary nature of the alcohol groups in Kitol.

Visualized Experimental Workflow

The following diagram illustrates a general workflow for the characterization of Kitol crystals

based on the discussed experimental protocols.
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Caption: Workflow for the isolation and characterization of Kitol crystals.
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Conclusion

Kitol is a historically significant natural product with well-defined chemical and some physical
properties. This guide provides a consolidated resource of its known characteristics, including
its molecular formula, molecular weight, melting point, and spectroscopic data. However, a
notable gap in the scientific literature is the absence of detailed crystallographic information.
The provided experimental protocols and workflow are intended to guide researchers in the
analysis of Kitol or similar crystalline compounds. Future research involving single-crystal X-
ray diffraction would be invaluable in completing the physical characterization of this intriguing
provitamin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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